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Compound of Interest

Compound Name: Cvn-424

Cat. No.: B6240649 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of CVN-424, a compound also known as Solangepras. As a service to our valued

clients in the research, scientific, and drug development communities, this guide outlines the

necessary procedures to ensure laboratory safety and proper waste management.

CVN-424 is an orally active and selective GPR6 inverse agonist investigated for its potential in

Parkinson's disease research. While it is not classified as a hazardous substance, adherence

to proper laboratory safety protocols is essential.

Compound Identification and Properties
A clear understanding of the compound's properties is fundamental to its safe handling and

disposal.
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Property Value

Chemical Name Solangepras (CVN-424)

CAS Number 2254706-21-1

Molecular Formula C₂₄H₂₉F₂N₅O₃

Molecular Weight 473.52 g/mol

Appearance Solid

Purity >98%

Solubility Soluble in DMSO

Experimental Protocol: Preparation for Disposal
Following experimentation, CVN-424 and any contaminated materials should be prepared for

disposal according to the following protocol:

Personal Protective Equipment (PPE): Before beginning any disposal procedures, ensure

appropriate PPE is worn. This includes, but is not limited to:

Safety glasses

Gloves

Lab coat

Container Rinsing: For empty containers of CVN-424, rinse thoroughly with an appropriate

solvent, such as ethanol or acetone. It is recommended to perform this rinsing three times to

ensure the removal of any residual compound. The rinsate should be collected and disposed

of as chemical waste, following your institution's specific guidelines.

Solid Waste Collection:

Place any solid, unused CVN-424 into a designated and clearly labeled waste container.
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Any lab materials that have come into direct contact with CVN-424, such as contaminated

filter paper or weighing boats, should also be placed in this container.

Final Disposal: The sealed and labeled solid waste container should be disposed of in

accordance with all applicable local, state, and federal regulations for non-hazardous

chemical waste. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidance on waste stream management.

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of CVN-424 waste.
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Caption: Disposal workflow for CVN-424 waste.
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Signaling Pathway of CVN-424
CVN-424 acts as an inverse agonist for the G protein-coupled receptor 6 (GPR6). The following

diagram illustrates its mechanism of action within the signaling pathway.
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To cite this document: BenchChem. [Proper Disposal Procedures for CVN-424
(Solangepras)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6240649#cvn-424-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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